Cas no 1806793-38-3 (5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine)

• Product Name: 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine
• CAS No: 1806793-38-3
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4927906
• Update Time: 2025-08-03

5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4F2N4O2/c8-7(9)5-4(1-10)12-2-3(11)6(5)13(14)15/h2,7H,11H2
• InChI Key： JPTXDIGRRDZFLJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine (CAS No. 1806793-38-3)

5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine (CAS No. 1806793-38-3) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative features a unique combination of functional groups, including an amino group, a cyano group, a difluoromethyl moiety, and a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The structural complexity of 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine enables its use in designing small-molecule inhibitors targeting enzymes or receptors involved in diseases like cancer and inflammation. Its difluoromethyl group is notable for enhancing metabolic stability, a hot topic in medicinal chemistry optimization. Recent studies highlight its role in developing next-generation pesticides with reduced environmental impact, addressing global concerns about food security and eco-friendly farming.

From a synthetic perspective, this compound exemplifies advancements in regioselective functionalization of pyridine rings, a frequent search query among organic chemists. Its CAS No. 1806793-38-3 is often referenced in patents related to kinase inhibitors and herbicide formulations, reflecting industry demand for novel scaffolds. Analytical challenges such as HPLC purification and NMR characterization of such polyfunctionalized pyridines are also widely discussed in academic forums.

Environmental and safety profiles of 5-Amino-2-cyano-3-(difluoromethyl)-4-nitropyridine comply with modern green chemistry principles, another trending focus area. Its stability under physiological conditions makes it attractive for prodrug development, while its electron-deficient pyridine core facilitates click chemistry applications—a technique frequently searched in bioconjugation studies.

In material science, derivatives of this compound show promise in organic electronics due to their electron-withdrawing properties. The nitro-cyano combination particularly interests researchers working on nonlinear optical materials, connecting to the booming field of photonics. These multidisciplinary applications demonstrate why searches for "nitropyridine synthesis" and "difluoromethyl pyridine applications" have surged in recent years.

Quality control protocols for CAS No. 1806793-38-3 typically involve advanced techniques like LC-MS and X-ray crystallography, addressing industry demands for high-purity intermediates. The compound's shelf-life optimization under various storage conditions is another practical aspect frequently queried by laboratory technicians and process chemists.

Future research directions may explore its utility in metal-organic frameworks (MOFs) or as a ligand in catalysis, areas gaining traction in renewable energy solutions. The presence of multiple reactive sites allows diverse structure-activity relationship (SAR) studies, a cornerstone of modern computational chemistry and AI-assisted drug design workflows.